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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde

Cat. No.: B044291 Get Quote

An In-depth Technical Guide to 4-Methoxybenzaldehyde: Physical Properties and Hazards

Introduction
4-Methoxybenzaldehyde (also known as p-Anisaldehyde) is an organic compound with the

chemical formula C₈H₈O₂.[1] It consists of a benzene ring substituted with a methoxy group

and a formyl group.[1] This colorless liquid is recognized for its sweet, floral, and strong anise-

like aroma.[1] Structurally similar to vanillin, 4-Methoxybenzaldehyde is a significant

compound in the fragrance and flavor industries.[1] It also serves as a crucial intermediate in

the synthesis of various pharmaceuticals and perfumery products.[1] This guide provides a

comprehensive overview of its physical properties, associated hazards, and handling protocols

for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 4-Methoxybenzaldehyde are

summarized below. These properties are essential for its handling, storage, and application in

experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b044291?utm_src=pdf-interest
https://www.benchchem.com/product/b044291?utm_src=pdf-body
https://www.benchchem.com/product/b044291?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Anisaldehyde
https://en.wikipedia.org/wiki/4-Anisaldehyde
https://en.wikipedia.org/wiki/4-Anisaldehyde
https://www.benchchem.com/product/b044291?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Anisaldehyde
https://en.wikipedia.org/wiki/4-Anisaldehyde
https://www.benchchem.com/product/b044291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₈H₈O₂

Molecular Weight 136.15 g/mol [2]

Appearance Clear Liquid[2][3]

Odor Sweet, powdery, spicy, vanilla-like[4]

Melting Point -1 to 2 °C (30.2 to 35.6 °F)[5][6]

Boiling Point
248 - 249 °C (478.4 - 480.2 °F) at 760 mmHg[2]

[3]

Density 1.119 g/cm³ at 25 °C (77 °F)

Solubility

- In water: 2 g/L at 20 °C (68 °F)[2]- Miscible

with acetone, alcohol, ether, chloroform, and

benzene.[6]

Flash Point 116 °C (241 °F) - closed cup[3][4]

Autoignition Temperature 225 °C (437 °F)[2][3]

Vapor Pressure 1.5 mbar at 74.7 °C[2][3]

Vapor Density 4.7 (Air = 1.0)[2][4][5]

log Pow (Octanol/Water) 1.56 at 25 °C (77 °F)[2]

Refractive Index n20/D = 1.573[5]

Viscosity 4.1 - 4.22 mPa·s at 25 °C[2][4]

Hazards and Toxicological Data
Understanding the hazards associated with 4-Methoxybenzaldehyde is critical for ensuring

laboratory safety and proper handling. The compound is classified for its potential reproductive

and aquatic toxicity.
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Hazard Class GHS Classification

Reproductive Toxicity Category 2

Acute Aquatic Hazard Category 3

Chronic Aquatic Hazard Category 3

Signal Word Warning[5]

Pictogram Health Hazard

Hazard Statements

- H361: Suspected of damaging fertility or the

unborn child.- H412: Harmful to aquatic life with

long lasting effects.[2]

Precautionary Statements

- P201: Obtain special instructions before use.-

P202: Do not handle until all safety precautions

have been read and understood.- P273: Avoid

release to the environment.[2]- P280: Wear

protective gloves/protective clothing/eye

protection/face protection.- P308 + P313: IF

exposed or concerned: Get medical

advice/attention.- P405: Store locked up.- P501:

Dispose of contents/container to an approved

waste disposal plant.[2]

Toxicity Data:

Test Result Species Method

LD50 Oral 3,210 mg/kg Rat
OECD Test Guideline

401

LD50 Dermal > 5,000 mg/kg Rabbit ECHA

Skin Irritation No skin irritation - 24 h Rabbit
OECD Test Guideline

404

Eye Irritation No eye irritation Rabbit
OECD Test Guideline

405
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Experimental Protocols
The determination of physical properties requires standardized experimental procedures.

Below are general methodologies for key properties.

1. Determination of Melting Point

Objective: To determine the temperature range over which the solid phase of a substance

transitions to the liquid phase.

Methodology: A small, dry sample of the compound is placed into a capillary tube. The tube

is then inserted into a calibrated melting point apparatus. The apparatus is heated slowly,

and the temperature at which the substance first begins to melt and the temperature at which

it becomes completely liquid are recorded. For a pure substance, this should be a narrow

range. Given that 4-Methoxybenzaldehyde's melting point is around -1 °C, a specialized

low-temperature apparatus would be required.

2. Determination of Boiling Point

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

pressure surrounding the liquid.

Methodology: The boiling point can be determined by simple distillation. A sample of the

liquid is placed in a distillation flask with a few boiling chips. A thermometer is positioned so

that the top of the bulb is level with the bottom of the side-arm of the flask. The flask is

heated, and as the liquid boils and the vapor condenses on the thermometer, the stable

temperature reading is recorded as the boiling point at the given atmospheric pressure.

3. Determination of Solubility

Objective: To assess the solubility of the compound in various solvents.

Methodology:

Place a small, pre-weighed amount of 4-Methoxybenzaldehyde (e.g., 25 mg) into a test

tube.[7]

Add a measured volume of the solvent (e.g., 0.75 mL of water) in small portions.[7]
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After each addition, shake the tube vigorously for a set period (e.g., 10-20 seconds).[8][9]

Observe whether the solute completely dissolves.[8]

The process can be repeated with different solvents (e.g., ethanol, diethyl ether, 5%

NaOH, 5% HCl) to classify the compound's solubility characteristics.[7][10] The solubility in

acidic or basic solutions helps identify functional groups.[10]

Hazard and Precaution Relationship
The following diagram illustrates the logical flow from identifying the hazards of 4-
Methoxybenzaldehyde to implementing the necessary safety precautions.
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Caption: Logical workflow from hazard identification to safety outcomes for 4-
Methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Anisaldehyde - Wikipedia [en.wikipedia.org]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. fishersci.com [fishersci.com]

4. 4-Methoxybenzaldehyde | C8H8O2 | CID 31244 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. volochem.com [volochem.com]

6. 4-Methoxybenzaldehyde, 98% | Fisher Scientific [fishersci.ca]

7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

8. chem.ws [chem.ws]

9. saltise.ca [saltise.ca]

10. scribd.com [scribd.com]

To cite this document: BenchChem. [4-Methoxybenzaldehyde physical properties and
hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044291#4-methoxybenzaldehyde-physical-
properties-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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